Cas no 13153-04-3 (Butane, 1-[(1,1-dimethylethyl)sulfinyl]-)
![Butane, 1-[(1,1-dimethylethyl)sulfinyl]- structure](https://www.kuujia.com/scimg/cas/13153-04-3x500.png)
13153-04-3 structure
Product name:Butane, 1-[(1,1-dimethylethyl)sulfinyl]-
Butane, 1-[(1,1-dimethylethyl)sulfinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Butane, 1-[(1,1-dimethylethyl)sulfinyl]-
- 1-tert-butylsulfinylbutane
- DTXSID50511833
- SCHEMBL1106620
- 1-(2-METHYLPROPANE-2-SULFINYL)BUTANE
- 1-(tert-butylsulfinyl)butane
- 1-tert-butylsulfinyl-butane
- 13153-04-3
-
- Inchi: InChI=1S/C8H18OS/c1-5-6-7-10(9)8(2,3)4/h5-7H2,1-4H3
- InChI Key: DGBVQXCCEZOOKY-UHFFFAOYSA-N
- SMILES: CCCCS(=O)C(C)(C)C
Computed Properties
- Exact Mass: 162.10783637g/mol
- Monoisotopic Mass: 162.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3Ų
- XLogP3: 1.5
Butane, 1-[(1,1-dimethylethyl)sulfinyl]- Related Literature
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Qing Chang,Heng Zhang,Xujun Wang,Hongliang Li,Xiangang Xu RSC Adv., 2015,5, 56274-56278
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Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
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Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
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